Cas no 40412-07-5 (2-THIOPHENEETHANOL, 5-METHYL-, 4-METHYLBENZENESULFONATE)

2-THIOPHENEETHANOL, 5-METHYL-, 4-METHYLBENZENESULFONATE structure
40412-07-5 structure
Product Name:2-THIOPHENEETHANOL, 5-METHYL-, 4-METHYLBENZENESULFONATE
CAS No:40412-07-5
MF:C14H16O3S2
MW:296.405041694641
CID:3279174
PubChem ID:165759242
Update Time:2025-04-21

2-THIOPHENEETHANOL, 5-METHYL-, 4-METHYLBENZENESULFONATE Chemical and Physical Properties

Names and Identifiers

    • 2-THIOPHENEETHANOL, 5-METHYL-, 4-METHYLBENZENESULFONATE
    • 40412-07-5
    • EN300-37152804
    • 2-(5-methylthiophen-2-yl)ethyl 4-methylbenzene-1-sulfonate
    • Inchi: 1S/C14H16O3S2/c1-11-3-7-14(8-4-11)19(15,16)17-10-9-13-6-5-12(2)18-13/h3-8H,9-10H2,1-2H3
    • InChI Key: DKYGQOAMOBHVEE-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)OCCC1=CC=C(C)S1

Computed Properties

  • Exact Mass: 296.05408672Da
  • Monoisotopic Mass: 296.05408672Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 367
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 80Ų

2-THIOPHENEETHANOL, 5-METHYL-, 4-METHYLBENZENESULFONATE Pricemore >>

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